Cas no 1379150-10-3 (4-(2-amino-3-hydroxypropyl)-2-chlorophenol)

• Product Name: 4-(2-amino-3-hydroxypropyl)-2-chlorophenol
• CAS No: 1379150-10-3
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5977259
• PubChem ID: 69967609
• Update Time: 2025-05-21

4-(2-amino-3-hydroxypropyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-3-hydroxypropyl)-2-chlorophenol
• EN300-1983897
• 1379150-10-3

• Inchi： 1S/C9H12ClNO2/c10-8-4-6(1-2-9(8)13)3-7(11)5-12/h1-2,4,7,12-13H,3,5,11H2
• InChI Key： CCNXSWJICUHBIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(CO)N)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-(2-amino-3-hydroxypropyl)-2-chlorophenol

Introduction to 4-(2-amino-3-hydroxypropyl)-2-chlorophenol (CAS No. 1379150-10-3) and Its Emerging Applications in Chemical Biology

The compound 4-(2-amino-3-hydroxypropyl)-2-chlorophenol, identified by the CAS number 1379150-10-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its versatile biological activities and potential therapeutic applications. The presence of both amino and hydroxyl functional groups, coupled with a chlorophenolic core, endows this compound with distinctive chemical properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the compound's role in modulating various biological pathways, particularly those involving inflammation and oxidative stress. The amino-3-hydroxypropyl side chain contributes to its ability to interact with biological targets, while the chlorophenol moiety enhances its lipophilicity, facilitating cellular uptake. These features have positioned 4-(2-amino-3-hydroxypropyl)-2-chlorophenol as a promising scaffold for drug discovery initiatives.

In the context of contemporary research, this compound has been explored for its potential in developing novel therapeutics for chronic inflammatory disorders. Preclinical studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production, suggesting a mechanism of action that may involve inhibition of nuclear factor kappa B (NF-κB) signaling. This pathway is central to the inflammatory response and is often dysregulated in conditions such as rheumatoid arthritis and atherosclerosis.

The hydroxyl group in the molecule plays a crucial role in its interactions with biological systems. It serves as a hydrogen bond acceptor, allowing the compound to bind to specific protein targets with high affinity. This property has been leveraged in designing molecules that can selectively modulate enzyme activity, which is critical for developing drugs with minimal side effects.

Furthermore, the chlorophenol component of 4-(2-amino-3-hydroxypropyl)-2-chlorophenol contributes to its stability under various physiological conditions. This stability is essential for ensuring the compound's efficacy when administered orally or intravenously. Additionally, the chloro substituent may participate in electrophilic aromatic substitution reactions, enabling further derivatization to create analogs with enhanced pharmacological properties.

Current research is also exploring the compound's potential in oncology. Studies have indicated that it may exhibit anti-proliferative effects by interfering with microtubule formation in cancer cells. This mechanism aligns with the development of chemotherapeutic agents that target cellular division processes, offering a novel approach to cancer treatment.

The synthesis of 4-(2-amino-3-hydroxypropyl)-2-chlorophenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing compounds suitable for preclinical and clinical testing.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to optimize dosing regimens and minimize potential toxicity. In vitro studies using liver microsomes and intestinal Caco-2 cells have provided insights into how the molecule is processed within the body.

Collaborative efforts between academic institutions and pharmaceutical companies are driving progress in understanding the therapeutic potential of 4-(2-amino-3-hydroxypropyl)-2-chlorophenol. These partnerships facilitate the translation of laboratory findings into clinical trials, where the compound's efficacy and safety can be rigorously evaluated.

The future direction of research on this compound includes exploring its role in neurodegenerative diseases. Preliminary data suggest that it may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into these pathways could lead to novel therapeutic strategies for these debilitating disorders.

In conclusion, 4-(2-amino-3-hydroxypropyl)-2-chlorophenol (CAS No. 1379150-10-3) represents a compelling example of how structural diversity can be leveraged to develop molecules with significant biological activity. Its unique combination of functional groups makes it a versatile tool for drug discovery, with applications spanning inflammation, oncology, and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action, this compound holds promise for addressing some of the most challenging medical conditions faced today.